Cas no 1785048-75-0 (tert-butyl 7-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate)

• Product Name: tert-butyl 7-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1785048-75-0
• MF: C₁₄H₂₅FN₂O₂
• MW: 272.358907461166
• CID: 5103160
• Update Time: 2026-03-03

tert-butyl 7-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate

• Inchi： 1S/C14H25FN2O2/c1-13(2,3)19-12(18)17-8-6-14(11(15)9-17)5-4-7-16-10-14/h11,16H,4-10H2,1-3H3
• InChI Key： ALVHDHPPVQHVQF-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2F)CCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 7-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate

tert-butyl 7-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1785048-75-0): A Versatile Building Block in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, tert-butyl 7-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1785048-75-0) has emerged as a critical intermediate for the synthesis of novel bioactive molecules. This spirocyclic compound is particularly valued for its unique structural features, which include a fluorine substituent and a tert-butyl carboxylate group, making it a versatile scaffold for drug design. Researchers and pharmaceutical companies are increasingly focusing on such spiro compounds due to their potential to enhance drug selectivity and metabolic stability.

The 7-fluoro-2,9-diazaspiro[5.5]undecane core is a prime example of how spirocyclic architectures can improve pharmacokinetic properties. This compound is often searched in conjunction with terms like "spirocyclic drug candidates", "fluorinated heterocycles", and "carboxylate protecting groups", reflecting its relevance in medicinal chemistry. Recent trends in AI-driven drug discovery and fragment-based screening have further highlighted the importance of such building blocks, as they enable the rapid assembly of diverse molecular libraries.

One of the key advantages of tert-butyl 7-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate is its compatibility with parallel synthesis and combinatorial chemistry. These techniques are widely used in high-throughput screening (HTS) campaigns to identify potential lead compounds. The fluorine atom in the structure is particularly noteworthy, as it can influence binding affinity and bioavailability—a topic frequently explored in drug optimization studies. Additionally, the tert-butyl group serves as a protective moiety, facilitating selective functionalization during multi-step syntheses.

From an industrial perspective, the demand for high-purity spirocyclic intermediates like this compound is growing, driven by the need for innovative small-molecule therapeutics. Searches related to "CAS 1785048-75-0 supplier" and "spirocyclic building blocks for drug discovery" have surged, indicating strong market interest. Furthermore, the compound’s potential applications in CNS-targeted therapies and GPCR modulation align with current research priorities in neurodegenerative and metabolic diseases.

In summary, tert-butyl 7-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate represents a valuable tool for chemists engaged in hit-to-lead optimization and structure-activity relationship (SAR) studies. Its combination of fluorine substitution and spirocyclic rigidity offers a promising avenue for addressing challenges in modern drug development, particularly in areas like precision medicine and targeted oncology.